2-iodo-6-methoxy-4-[(4-phenyl-1-piperazinyl)methyl]phenol

• IUPAC Name: 2-iodo-6-methoxy-4-[(4-phenylpiperazin-1-yl)methyl]phenol
• InChI: InChI=1S/C18H21IN2O2/c1-23-17-12-14(11-16(19)18(17)22)13-20-7-9-21(10-8-20)15-5-3-2-4-6-15/h2-6,11-12,22H,7-10,13H2,1H3
• InChI Key: BPQGJTIJROOXOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3)I)O
• Molecular Formula: C18H21IN2O2
• Molecular Weight: 424.3 g/mol

Description

2-iodo-6-methoxy-4-[(4-phenyl-1-piperazinyl)methyl]phenol is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as p-MPPI, and it belongs to the class of phenylpiperazine derivatives. The chemical structure of p-MPPI is shown below:

Mechanism of Action

The mechanism of action of p-MPPI is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. Specifically, p-MPPI has been shown to act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. Additionally, p-MPPI has been shown to act as an antagonist at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of p-MPPI are complex and depend on the specific receptors that are targeted. At the serotonin 5-HT1A receptor, p-MPPI has been shown to increase the activity of this receptor, which can lead to anxiolytic and antidepressant effects. At the dopamine D2 receptor, p-MPPI has been shown to decrease the activity of this receptor, which can lead to decreased reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of p-MPPI is that it is a relatively selective ligand for the serotonin 5-HT1A receptor and the dopamine D2 receptor. This makes it a useful tool for studying the function of these receptors in the brain. However, one limitation of p-MPPI is that it has relatively low affinity for these receptors compared to other ligands, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on p-MPPI. One area of interest is the development of more selective and potent ligands for the serotonin 5-HT1A receptor and the dopamine D2 receptor. Additionally, there is interest in studying the effects of p-MPPI on other neurotransmitter systems in the brain, as well as its potential use in the treatment of psychiatric disorders. Finally, there is interest in studying the long-term effects of p-MPPI on brain function and behavior.

Synthesis Methods

The synthesis of p-MPPI involves the reaction of 2-iodo-6-methoxyphenol with 4-phenylpiperazine in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into the final product. The yield of the synthesis process is typically around 70-80%.

Scientific Research Applications

P-MPPI has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for several neurotransmitter receptors, including the serotonin 5-HT1A receptor and the dopamine D2 receptor. This makes p-MPPI a useful tool for studying the function of these receptors in the brain.